Cas no 854462-06-9 (2,3-dimethylbutane-1-sulfonamide)

• Product Name: 2,3-dimethylbutane-1-sulfonamide
• CAS No: 854462-06-9
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• MDL: MFCD26064721
• CID: 5248964
• PubChem ID: 53893452
• Update Time: 2026-03-09

2,3-dimethylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonamide, 2,3-dimethyl-
• 2,3-dimethylbutane-1-sulfonamide

• MDL： MFCD26064721
• Inchi： 1S/C6H15NO2S/c1-5(2)6(3)4-10(7,8)9/h5-6H,4H2,1-3H3,(H2,7,8,9)
• InChI Key： MBCWPDFQUVEFSB-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)C(C)C(C)C

Computed Properties

• Exact Mass: 165.08234989g/mol
• Monoisotopic Mass: 165.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2,3-dimethylbutane-1-sulfonamide

2,3-Dimethylbutane-1-Sulfonamide: A Comprehensive Overview

2,3-Dimethylbutane-1-sulfonamide (CAS No. 854462-06-9) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide functional group attached to a branched alkyl chain. The sulfonamide group (-SO₂-NH₂) is known for its stability and reactivity, making it a valuable component in various chemical reactions and applications.

The molecular formula of 2,3-dimethylbutane-1-sulfonamide is C₆H₁₃NO₂S, with a molecular weight of 157.23 g/mol. Its structure consists of a four-carbon chain (butane) substituted with two methyl groups at the 2 and 3 positions, and a sulfonamide group at the 1 position. This arrangement imparts the compound with unique physical and chemical properties, including high thermal stability and moderate solubility in polar solvents.

Recent studies have highlighted the potential of 2,3-dimethylbutane-1-sulfonamide as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers and surfactants due to its ability to form stable amide bonds. The compound's sulfonamide group also exhibits strong hydrogen bonding capabilities, which can be exploited in the design of high-performance adhesives and coatings.

In terms of synthesis, 2,3-dimethylbutane-1-sulfonamide can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of 2,3-dimethylbutanamine with sulfuric acid followed by neutralization to yield the sulfonamide product. This method has been optimized in recent years to improve yield and purity, making it more accessible for industrial applications.

The physical properties of 2,3-dimethylbutane-1-sulfonamide are also worth noting. It has a melting point of approximately 105°C and a boiling point around 280°C under standard conditions. Its density is about 1.08 g/cm³, and it is soluble in water up to 5% by weight. These properties make it suitable for use in aqueous-based formulations and processes.

One area where 2,3-dimethylbutane-1-sulfonamide has shown particular promise is in the pharmaceutical industry. Its ability to act as an intermediate in drug synthesis has been leveraged in the development of several bioactive compounds. For example, researchers have utilized this compound as a precursor in the synthesis of antiviral agents and anticancer drugs due to its ability to facilitate key biochemical reactions.

Moreover, 2,3-dimethylbutane-1-sulfonamide has been investigated for its potential as an agrochemical agent. Its role as a surfactant in pesticide formulations has been explored, with studies demonstrating its ability to enhance the bioavailability and efficacy of certain agricultural chemicals. This application aligns with the growing demand for sustainable and efficient agricultural practices.

In terms of safety considerations, 2,3-dimethylbutane-1-sulfonamide is generally considered non-toxic under normal handling conditions. However, like all chemicals, it should be handled with care to avoid prolonged exposure or inhalation. Proper ventilation and personal protective equipment are recommended when working with this compound.

Looking ahead, the versatility of 2,3-dimethylbutane-1-sulfonamide suggests that it will continue to play a significant role in various industries. Its unique combination of chemical stability and functional versatility makes it an attractive candidate for further research and development. As new applications emerge, this compound is poised to contribute even more to advancements in materials science and beyond.